Cas no 1805383-17-8 (Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805383-17-8
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4858094
• Update Time: 2025-10-22

Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H7F5N2O2/c1-18-8(17)4-2-3(9(12,13)14)5(6(10)11)7(15)16-4/h2,6H,1H3,(H2,15,16)
• InChI Key： NOFPIJHZLVRGKG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)N=C(C=1C(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805383-17-8)

Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805383-17-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are widely utilized in drug discovery and material science. The presence of multiple fluorine atoms, including difluoromethyl and trifluoromethyl groups, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in the development of small-molecule therapeutics and crop protection agents. Researchers are particularly interested in the Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate due to its potential role in modulating biological targets. For instance, its structural motif is often explored in the design of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical in treating diseases like cancer and metabolic disorders.

The synthesis of CAS No. 1805383-17-8 involves multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. Given the growing emphasis on green chemistry, efforts are underway to optimize the production process to minimize environmental impact while maintaining cost-efficiency.

From a commercial perspective, Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical industries. Its price and availability are influenced by factors such as raw material costs, regulatory requirements, and market demand. Companies often seek custom synthesis services to obtain tailored quantities for research and development purposes.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is a focal point for medicinal chemists. Its ability to interact with enzymes and receptors makes it a promising candidate for further optimization. Additionally, its metabolic stability and oral bioavailability are key parameters evaluated during preclinical studies. These attributes align with the industry's shift toward precision medicine and personalized therapeutics.

Beyond pharmaceuticals, CAS No. 1805383-17-8 is also explored in material science, particularly in the development of fluorescent probes and organic electronic materials. The incorporation of fluorine atoms improves thermal stability and electronic properties, making it suitable for applications in optoelectronics and sensors. This versatility underscores its importance in interdisciplinary research.

As the scientific community continues to investigate fluorinated compounds, Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate remains a subject of active study. Its potential to address unmet medical and industrial needs positions it as a compound of enduring relevance. Future research may uncover novel applications, further solidifying its role in advancing science and technology.